Endo-1,4a,8,8a-tetrahydro-1,4-ethanonaphthalene-5,8-dione

• CAS No.: 2816-25-3
• Molecular Formula: C12H12O2
• Molecular Weight: 188.22 g/mol
• IUPAC Name: tricyclo[6.2.2.02,7]dodeca-4,9-diene-3,6-dione
• InChI: InChI=1S/C12H12O2/c13-9-5-6-10(14)12-8-2-1-7(3-4-8)11(9)12/h1-2,5-8,11-12H,3-4H2
• InChI Key: RVYRSLQPTCIBMM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C=CC1C3C2C(=O)C=CC3=O

Description

Endo-1,4a,8,8a-tetrahydro-1,4-ethanonaphthalene-5,8-dione is a useful research compound. Its molecular formula is C12H12O2 and its molecular weight is 188.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 40 g of 1,4-benzoquinone and 35 mL of 1,3-cyclohexadiene in 90 mL of benzene was stirred in a closed vessel for 3 days at rt. The reaction mixture was concentrated and the residue was crystallized in EtOH to obtain 57 g of the desired compound as mixture of stereoisomers as greenish solid.